Cas no 644971-05-1 (Methyl 2-hydroxy-4-[(4-methoxybenzyl)oxy]-5-chlorobenzoate)

Methyl 2-hydroxy-4-[(4-methoxybenzyl)oxy]-5-chlorobenzoate structure
644971-05-1 structure
Product Name:Methyl 2-hydroxy-4-[(4-methoxybenzyl)oxy]-5-chlorobenzoate
CAS No:644971-05-1
MF:C16H15ClO5
MW:322.740304231644
CID:2147159
Update Time:2023-08-04

Methyl 2-hydroxy-4-[(4-methoxybenzyl)oxy]-5-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-hydroxy-4-[(4-methoxybenzyl)oxy]-5-chlorobenzoate
    • KAMBKLSZKIKCFU-UHFFFAOYSA-N
    • Methyl 5-chloro-2-hydroxy-4-[(4-methoxybenzyl)oxy]benzoate
    • 5-chloro-2-hydroxy-4-(4-methoxybenzyloxy)benzoic acid methyl ester
    • Methyl 2-hydroxy-4-[(4-methoxybenzyl)oxy]-5-chlorobenzoate
    • Inchi: 1S/C16H15ClO5/c1-20-11-5-3-10(4-6-11)9-22-15-8-14(18)12(7-13(15)17)16(19)21-2/h3-8,18H,9H2,1-2H3
    • InChI Key: KAMBKLSZKIKCFU-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C(=O)OC)=C(C=C1OCC1C=CC(=CC=1)OC)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 356
  • Topological Polar Surface Area: 65
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